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Compound of Interest

Compound Name: Methanol-d4

Cat. No.: B120146 Get Quote

This guide provides an in-depth overview of Methanol-d4 (CD₃OD), a deuterated isotopologue

of methanol, tailored for researchers, scientists, and professionals in the field of drug

development. It covers pricing for academic laboratories, key applications, and detailed

experimental protocols.

Overview and Significance in Research
Methanol-d4, also known as tetradeuteromethanol, is a form of methanol where the four

hydrogen atoms have been replaced with their heavier isotope, deuterium.[1] This isotopic

substitution makes it an invaluable tool in various scientific applications, particularly in Nuclear

Magnetic Resonance (NMR) spectroscopy, where it is a commonly used solvent.[1][2] Its utility

extends to serving as a precursor in the synthesis of deuterated pharmaceuticals and as a

tracer in metabolic studies. The use of deuterated compounds in drug development can offer

advantages such as altered metabolic profiles, potentially leading to improved oral

bioavailability and longer drug half-lives.

Pricing for Academic Laboratories
The price of Methanol-d4 for academic labs can vary significantly based on the supplier, purity,

and quantity purchased. Below is a summary of pricing from various suppliers to aid in budget

planning. The price per gram has been calculated using the density of Methanol-d4, which is

approximately 0.888 g/mL.[3]
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Supplier
Catalog
Number

Purity Quantity Price (USD)
Price per
Gram (USD)

Sigma-

Aldrich
151947

≥99.8 atom %

D
25 mL ~$150 ~$6.75

422878 99 atom % D 10 mL ~$75 ~$8.45

Cambridge

Isotope

Laboratories

DLM-24TB-

25
99.8% D 25 g $425.00 $17.00

DLM-51-

10X0.5
99.95% D 10 x 0.5 mL $272.00 ~$61.26

Thermo

Scientific

Chemicals

AC16635010

0

99.5 atom %

D
10 mL $131.65 ~$14.82

-
99.8 atom %

D
10 mL $177.00 ~$19.93

Carl ROTH AE57.1 99.8 Atom%D 10 ml €79.90
~$9.00

(converted)

Apollo

Scientific
DE70F

>99.8 Atom

% D
10ml £35.00

~$4.95

(converted)

Note: Prices are approximate and subject to change. It is recommended to check with the

suppliers for the most current pricing. Bulk purchases may offer a lower price per gram.[3]

Key Applications in Drug Development
NMR Spectroscopy
The most common application of Methanol-d4 is as a solvent for NMR spectroscopy.[1][2] Its

deuterated nature ensures that the solvent itself does not produce a significant signal in ¹H

NMR spectra, thus allowing for the clear observation of the analyte's proton signals.

Synthesis of Deuterated Compounds
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Methanol-d4 serves as a valuable building block for the synthesis of more complex deuterated

molecules. In drug development, selectively deuterating a drug candidate can alter its

metabolic fate due to the kinetic isotope effect. This can lead to a slower rate of metabolism,

potentially improving the drug's pharmacokinetic profile.

Metabolic and Mechanistic Studies
Methanol-d4 can be used as a tracer in metabolic studies to follow the metabolic pathways of

a drug or to elucidate reaction mechanisms. By tracking the incorporation of deuterium,

researchers can gain insights into how a drug is processed in a biological system.

Experimental Protocols
Sample Preparation for ¹H NMR Spectroscopy
This protocol outlines the standard procedure for preparing a sample for ¹H NMR analysis

using Methanol-d4 as the solvent.

Materials:

Methanol-d4 (CD₃OD)

NMR tube

Pipettes

Vortex mixer

Analyte (drug compound)

Methodology:

Weigh approximately 1-5 mg of the analyte directly into the NMR tube. The exact amount will

depend on the molecular weight and solubility of the compound.

Using a clean pipette, add approximately 0.6-0.7 mL of Methanol-d4 to the NMR tube.

Cap the NMR tube securely and vortex the sample until the analyte is completely dissolved.

Gentle heating may be applied if the compound has low solubility at room temperature.
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If the sample contains particulate matter, filter it through a small plug of glass wool in a

Pasteur pipette directly into a clean NMR tube.

Place the prepared NMR tube into the NMR spectrometer for analysis.

Below is a visual representation of the experimental workflow.

Sample Preparation

NMR Analysis

1. Weigh Analyte (1-5 mg)

2. Add Methanol-d4 (0.6-0.7 mL)

3. Vortex to Dissolve

4. Filter if Necessary

Particulates?

5. Place in Spectrometer

No Particulates

Click to download full resolution via product page

Caption: Workflow for NMR sample preparation.
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Logical Relationships in Deuterated Drug
Development
The decision to use deuterated compounds in drug development is based on the principle of

the kinetic isotope effect. The following diagram illustrates the logical relationship between

deuteration and its potential impact on a drug's properties.

Drug Development Strategy

Pharmacokinetic Impact

Potential Therapeutic Outcomes

Introduce Deuterium
(e.g., using Methanol-d4 as precursor)

Slower Metabolic Cleavage
(Kinetic Isotope Effect)

Leads to
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Results in

Improved Efficacy / Lower Dose Altered Safety Profile
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Caption: Impact of deuteration on drug properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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